Cas no 2287323-23-1 (6-Chloroquinoline-7-carboxylic acid;hydrochloride)

• Product Name: 6-Chloroquinoline-7-carboxylic acid;hydrochloride
• CAS No: 2287323-23-1
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 6251626
• PubChem ID: 137943652
• Update Time: 2025-11-07

6-Chloroquinoline-7-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2287323-23-1
• 6-chloroquinoline-7-carboxylic acid hydrochloride
• EN300-6746737
• 6-Chloroquinoline-7-carboxylic acid;hydrochloride

• Inchi： 1S/C10H6ClNO2.ClH/c11-8-4-6-2-1-3-12-9(6)5-7(8)10(13)14;/h1-5H,(H,13,14);1H
• InChI Key： YOMJNTYNWZWMFG-UHFFFAOYSA-N
• SMILES： ClC1=CC2=CC=CN=C2C=C1C(=O)O.Cl

Computed Properties

• Exact Mass: 242.9853839g/mol
• Monoisotopic Mass: 242.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-Chloroquinoline-7-carboxylic acid;hydrochloride

Recent Advances in the Study of 6-Chloroquinoline-7-carboxylic Acid;hydrochloride (CAS: 2287323-23-1)

6-Chloroquinoline-7-carboxylic acid;hydrochloride (CAS: 2287323-23-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

Recent research has demonstrated that 6-Chloroquinoline-7-carboxylic acid;hydrochloride serves as a versatile building block for the synthesis of quinoline-based derivatives with enhanced pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) explored its use in the development of new antimalarial agents, showcasing its ability to inhibit Plasmodium falciparum growth at low micromolar concentrations. The study also emphasized the compound's favorable pharmacokinetic profile, making it a promising candidate for further drug development.

In addition to its antimicrobial potential, 6-Chloroquinoline-7-carboxylic acid;hydrochloride has been investigated for its anticancer properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of topoisomerase II, a critical enzyme in DNA replication. These findings suggest that this compound could serve as a scaffold for the design of novel anticancer drugs.

The synthesis of 6-Chloroquinoline-7-carboxylic acid;hydrochloride has also seen advancements in recent years. A study in Organic Process Research & Development (2023) described an optimized, scalable synthetic route that improves yield and reduces environmental impact. The new method employs greener solvents and catalysts, aligning with the growing demand for sustainable chemical processes in the pharmaceutical industry.

From an industrial perspective, the demand for 6-Chloroquinoline-7-carboxylic acid;hydrochloride is expected to grow significantly in the coming years. Market analysis reports indicate that its applications in drug discovery and development are expanding, particularly in the areas of infectious diseases and oncology. Several pharmaceutical companies have included this compound in their pipeline of intermediates for new drug candidates.

In conclusion, 6-Chloroquinoline-7-carboxylic acid;hydrochloride (CAS: 2287323-23-1) continues to be a compound of significant interest in chemical biology and medicinal chemistry research. Its diverse biological activities, coupled with recent improvements in synthetic methodologies, position it as a valuable tool for drug discovery. Future research directions may include further exploration of its structure-activity relationships and the development of more potent derivatives with improved therapeutic profiles.